(E)-3-(6-Acetamidopyridin-3-yl)-N-[2-[2,4-dichloro-N-methyl-3-[(2-methylquinolin-8-yl)oxymethyl]anilino]-2-oxoethyl]prop-2-enamide

• CAS No.: 167838-64-4
• Product Name: (E)-3-(6-Acetamidopyridin-3-yl)-N-[2-[2,4-dichloro-N-methyl-3-[(2-methylquinolin-8-yl)oxymethyl]anilino]-2-oxoethyl]prop-2-enamide
• Molecular Formula: C30H27Cl2N5O4
• Molecular Weight: 592.5 g/mol
• IUPAC Name: (E)-3-(6-acetamidopyridin-3-yl)-N-[2-[2,4-dichloro-N-methyl-3-[(2-methylquinolin-8-yl)oxymethyl]anilino]-2-oxoethyl]prop-2-enamide
• Standard InChI: InChI=1S/C30H27Cl2N5O4/c1-18-7-10-21-5-4-6-25(30(21)35-18)41-17-22-23(31)11-12-24(29(22)32)37(3)28(40)16-34-27(39)14-9-20-8-13-26(33-15-20)36-19(2)38/h4-15H,16-17H2,1-3H3,(H,34,39)(H,33,36,38)/b14-9+
• Standard InChIKey: XCKWRUGRUFVXGC-NTEUORMPSA-N
• Isomeric SMILES: CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)/C=C/C4=CN=C(C=C4)NC(=O)C)Cl)C=C1
• SMILES: CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CN=C(C=C4)NC(=O)C)Cl)C=C1
• Canonical SMILES: CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CN=C(C=C4)NC(=O)C)Cl)C=C1
• Appearance: Solid powder
• Description: FK-3657 is a non-peptide bradykinin (BK)-B2 receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (E)-3-((6-acetamido-3-pyridyl)-N-(N-(2,4-dichloro-3-((2-methyl-8-quinolinyl)oxymethyl)phenyl)-N-methyl) aminocarbonyl methyl)acrylamide; FK3657; FR 173657; FR-173657; FR173657
• Reference: 1: Nan YS, Feng GG, Hotta Y, Nishiwaki K, Shimada Y, Ishikawa A, Kurimoto N, Shigei T, Ishikawa N. Neuropeptide Y enhances permeability across a rat aortic endothelial cell monolayer. Am J Physiol Heart Circ Physiol. 2004 Mar;286(3):H1027-33. Epub 2003 Oct 23. PubMed PMID: 14576078.
• PubChem Compound: 5311108
• Last Modified: Nov 11 2021